Cas no 1261938-02-6 (3-Hydroxy-5-(4-methylthiophenyl)pyridine)

• Product Name: 3-Hydroxy-5-(4-methylthiophenyl)pyridine
• CAS No: 1261938-02-6
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• MDL: MFCD18312160
• CID: 5216800
• Update Time: 2026-03-06

3-Hydroxy-5-(4-methylthiophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-5-(4-METHYLTHIOPHENYL)PYRIDINE
• 3-Hydroxy-5-(4-methylthiophenyl)pyridine

• MDL： MFCD18312160
• Inchi： 1S/C12H11NOS/c1-15-12-4-2-9(3-5-12)10-6-11(14)8-13-7-10/h2-8,14H,1H3
• InChI Key： QJZGROORNZMUQM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=NC=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.6
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Hydroxy-5-(4-methylthiophenyl)pyridine

Introduction to 3-Hydroxy-5-(4-methylthiophenyl)pyridine (CAS No. 1261938-02-6) and Its Emerging Applications in Chemical Biology

3-Hydroxy-5-(4-methylthiophenyl)pyridine, identified by the chemical identifier CAS No. 1261938-02-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridine-thiophene hybrid class, which has been extensively studied for its role in drug discovery and development. The presence of both hydroxyl and thiophenyl functional groups in its molecular structure imparts distinct reactivity and biological activity, making it a promising candidate for further exploration.

The 3-hydroxy-5-(4-methylthiophenyl)pyridine scaffold has been increasingly utilized in the design of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in synthesizing small-molecule inhibitors targeting various biological pathways. Specifically, researchers have been intrigued by its ability to interact with enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases. The 4-methylthiophenyl moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

In the realm of medicinal chemistry, the hydroxyl group in 3-hydroxy-5-(4-methylthiophenyl)pyridine serves as a versatile pharmacophore, allowing for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This flexibility has enabled the development of derivatives with improved pharmacological profiles. For instance, recent computational studies have demonstrated that structural analogs of this compound exhibit potent inhibitory effects on kinases associated with tumor growth and progression.

Moreover, the CAS No. 1261938-02-6 compound has been explored in preclinical models for its potential anti-inflammatory properties. The thiophene ring is known to possess antioxidant characteristics, which can help mitigate oxidative stress—a hallmark of chronic inflammatory conditions. Preliminary data suggest that derivatives of 3-hydroxy-5-(4-methylthiophenyl)pyridine may modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines.

The integration of advanced synthetic methodologies has further expanded the chemical space available for exploring derivatives of 3-hydroxy-5-(4-methylthiophenyl)pyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex molecular architectures with high precision. These advancements have facilitated the discovery of novel analogs with enhanced biological activity and reduced toxicity.

Recent breakthroughs in structure-activity relationship (SAR) studies have provided valuable insights into the optimization of 3-hydroxy-5-(4-methylthiophenyl)pyridine derivatives. By systematically modifying substituents on the pyridine and thiophene rings, researchers have identified structural features that correlate with improved binding affinity and selectivity for target proteins. These findings are particularly relevant for developing next-generation therapeutics that exhibit higher efficacy and fewer side effects.

The growing interest in 3-hydroxy-5-(4-methylthiophenyl)pyridine (CAS No. 1261938-02-6) is also driven by its potential applications in personalized medicine. The compound’s unique chemical properties make it suitable for use as a building block in generating libraries of diverse molecular entities tailored to individual patient profiles. This approach aligns with the broader trend toward precision healthcare, where therapeutic strategies are customized based on genetic, proteomic, and other molecular markers.

In conclusion, 3-Hydroxy-5-(4-methylthiophenyl)pyridine represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset for researchers developing novel therapeutics. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.